5-(Benzyloxy)-2-bromophenol

• CAS No.: 70120-19-3
• Molecular Formula: C13H11BrO2
• Molecular Weight: 279.13 g/mol
• IUPAC Name: 2-bromo-5-phenylmethoxyphenol
• InChI: InChI=1S/C13H11BrO2/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key: JFDUNGPDVYVZEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=C(C=C2)Br)O

Description

Chemical Structure and Properties 5-(Benzyloxy)-2-bromophenol (C₁₃H₁₁BrO₂, molecular weight: 279.13 g/mol) is a brominated phenolic compound featuring a benzyloxy (-OCH₂C₆H₅) group at the 5-position and a hydroxyl (-OH) group at the 2-position of the benzene ring. This compound is widely utilized as a synthetic intermediate in pharmaceutical and organic chemistry due to its reactive bromine and hydroxyl moieties.

Synthesis and Characterization A synthesis protocol described in involves reacting 5-(benzyloxy)-2-bromophenol (300 mg, 1.1 mmol) under general procedure D, yielding 75% product after purification via column chromatography (Hex/EtOAc 95:5). Nuclear magnetic resonance (NMR) data confirm its structure:

• ¹H NMR (300 MHz, CDCl₃): δ 7.45–7.38 (m, 6H, aromatic protons), 6.58 (d, J = 2.7 Hz, 1H), 6.54 (dd, J = 8.6, 2.7 Hz, 1H), 5.10 (s, 2H, -OCH₂C₆H₅), 4.31 (t, J = 6.7 Hz, 2H), 3.67 (t, J = 6.4 Hz, 2H).

Comparison with Similar Compounds

5-Benzyloxy-2-bromotoluene

• Structure : C₁₄H₁₃BrO (MW: 277.16 g/mol)
• Key Differences : Replaces the hydroxyl (-OH) group at position 2 with a methyl (-CH₃) group.
• Properties :
  • Melting point: 69–70.5°C (higher hydrophobicity due to methyl substitution).
  • Application: Primarily used as a precursor in the synthesis of substituted aromatic hydrocarbons.

2-(Benzyloxy)-5-fluorophenol

• Structure : C₁₃H₁₁FO₂ (MW: 218.22 g/mol)
• Key Differences : Bromine at position 5 is replaced with fluorine.
• Properties :
  • Reduced molecular weight and electronegativity compared to bromine, altering reactivity in nucleophilic substitutions.

(2-(Benzyloxy)-5-bromo-4-methylphenyl)methanol

• Structure : C₁₅H₁₅BrO₂ (MW: 307.19 g/mol)
• Key Differences: Incorporates a methanol (-CH₂OH) group at position 4 and retains bromine at position 5.

Benzyl 2-(benzyloxy)-5-bromobenzoate

• Structure : C₂₁H₁₇BrO₄ (MW: 437.26 g/mol)
• Key Differences : Esterification of the hydroxyl group with a benzyloxycarbonyl (-COOCH₂C₆H₅) moiety.
• Properties: Enhanced lipophilicity and reduced acidity compared to the parent phenol.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	Reactivity Highlights
5-(Benzyloxy)-2-bromophenol	C₁₃H₁₁BrO₂	279.13	-OH (2), -Br (5), -OCH₂C₆H₅ (5)	Not reported	High reactivity in SNAr reactions
5-Benzyloxy-2-bromotoluene	C₁₄H₁₃BrO	277.16	-CH₃ (2), -Br (5), -OCH₂C₆H₅ (5)	69–70.5	Methyl increases hydrophobicity
2-(Benzyloxy)-5-fluorophenol	C₁₃H₁₁FO₂	218.22	-OH (2), -F (5), -OCH₂C₆H₅ (5)	Not reported	Fluorine enhances electrophilicity
(2-(Benzyloxy)-5-bromo-4-methylphenyl)methanol	C₁₅H₁₅BrO₂	307.19	-CH₂OH (4), -Br (5), -OCH₂C₆H₅ (2)	Not reported	Methanol group enables H-bonding
Benzyl 2-(benzyloxy)-5-bromobenzoate	C₂₁H₁₇BrO₄	437.26	-COOCH₂C₆H₅ (2), -Br (5)	Not reported	Esterification reduces acidity

Key Research Findings

• Steric and Electronic Effects: The presence of a hydroxyl group in 5-(benzyloxy)-2-bromophenol enhances its acidity (pKa ~9–10) compared to methyl or ester derivatives, making it more reactive in base-catalyzed reactions.
• Halogen Influence: Bromine’s large atomic radius and polarizability favor aryl halide coupling reactions, whereas fluorine in 2-(benzyloxy)-5-fluorophenol facilitates milder substitution pathways.
• Synthetic Utility: The benzyloxy group in all compounds acts as a protecting group for phenols, enabling selective deprotection in multi-step syntheses.